N-isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide

• IUPAC Name: 3-nitro-4-phenylsulfanyl-N-propan-2-ylbenzamide
• InChI: InChI=1S/C16H16N2O3S/c1-11(2)17-16(19)12-8-9-15(14(10-12)18(20)21)22-13-6-4-3-5-7-13/h3-11H,1-2H3,(H,17,19)
• InChI Key: PQPNQDHOIZFCMF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC(=C(C=C1)SC2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O3S
• DSSTOX Substance ID: DTXSID401234307
• Molecular Weight: 316.4 g/mol
• CAS RN: 303988-31-0

Description

“N-isopropyl-3-nitro-4-(phenylsulfanyl)benzenecarboxamide” is a chemical compound with the CAS Number: 303988-31-0. It is also known as D156844.

Molecular Structure Analysis

The molecular formula of the compound is C16H16N2O3S. The molecular weight is 316.4 g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties such as melting point, boiling point, and density of the compound are mentioned in the search results, but specific values are not provided.

Scientific Research Applications

Nitro Compound Reactions

Research on primary nitro compounds demonstrates their reactivity towards dipolarophiles, leading to the formation of 3-substituted 2-isoxazolines or isoxazoles. These reactions occur in the presence of p-toluenesulfonic acid, highlighting the nitro group's role in facilitating 1,3-dipolar cycloaddition through nitrile oxide generation. This type of reactivity is crucial for synthesizing heterocyclic compounds, which are of interest in developing pharmaceuticals and materials science (Shimizu, Hayashi, & Teramura, 1984).

Sulfanyl Group Applications

Sulfanyl groups, such as phenylsulfanyl, play a significant role in pharmaceutical chemistry. For instance, pyrazole sulfanilamides with nitroderivatives exhibit enhanced antibacterial activity upon introducing a nitro group into the benzene nucleus. This modification is linked to the heterocyclic nitrogen of N-phenylsulfanilamidopyrazoles, indicating the importance of sulfanyl and nitro groups in modulating biological activity (Alberti, Tironi, Bainotti, & Deleide, 1977).

Polymer Science

In polymer science, the controlled polymerization of N-isopropylacrylamide demonstrates the utility of incorporating responsive functional groups into polymers for drug delivery applications. This research shows the importance of choosing suitable chain transfer agents and initiating species for achieving controlled/"living" polymerization, essential for designing thermoresponsive polymers (Convertine, Ayres, Scales, Lowe, & McCORMICK, 2004).

Corrosion Inhibition

Nitrophenyl benzamides have been investigated for their role in corrosion inhibition on mild steel in acidic conditions. The presence of nitro and methoxy substituents on the benzamide moiety influences the inhibition efficiency, demonstrating the potential of nitro compounds in protective coatings and materials engineering (Mishra, Verma, Lgaz, Srivastava, Quraishi, & Ebenso, 2018).

Safety and Hazards

A Safety Data Sheet is available for this compound, but specific safety and hazard information is not provided in the search results.